Cas no 339549-11-0 (Acetonitrile,2-(5-methoxy-3(2H)-benzofuranylidene)-)

• Product Name: Acetonitrile,2-(5-methoxy-3(2H)-benzofuranylidene)-
• CAS No: 339549-11-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 302126
• PubChem ID: 15618724
• Update Time: 2025-04-19

Acetonitrile,2-(5-methoxy-3(2H)-benzofuranylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(5-methoxy-3(2H)-benzofuranylidene)-
• Acetonitrile,(5-methoxy-3(2H)-benzofuranylidene)- (9CI)
• 339549-11-0
• ACETONITRILE,(5-METHOXY-3(2H)-BENZOFURANYLIDENE)-

• Inchi： 1S/C11H9NO2/c1-13-9-2-3-11-10(6-9)8(4-5-12)7-14-11/h2-4,6H,7H2,1H3/b8-4-
• InChI Key： OLTUJBVTUMWDIM-YWEYNIOJSA-N
• SMILES： O1C/C(=C/C#N)/C2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 42.25